Cas no 1386872-40-7 (3-acetamido-3-methylpentanoic acid)

• Product Name: 3-acetamido-3-methylpentanoic acid
• CAS No: 1386872-40-7
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6462788
• PubChem ID: 165801275
• Update Time: 2025-10-29

3-acetamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetamido-3-methylpentanoic acid
• 1386872-40-7
• EN300-1285800

• Inchi： 1S/C8H15NO3/c1-4-8(3,5-7(11)12)9-6(2)10/h4-5H2,1-3H3,(H,9,10)(H,11,12)
• InChI Key： KOBRDNQYMBZSBF-UHFFFAOYSA-N
• SMILES： OC(CC(C)(CC)NC(C)=O)=O

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-acetamido-3-methylpentanoic acid

3-Acetamido-3-Methylpentanoic Acid: A Comprehensive Overview

3-Acetamido-3-methylpentanoic acid, identified by the CAS number 1386872-40-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. Recent advancements in synthetic methodologies and analytical techniques have further elucidated its properties and functionalities.

The molecular structure of 3-acetamido-3-methylpentanoic acid comprises a pentanoic acid backbone with an acetamido group attached at the third carbon atom. This configuration imparts the compound with distinct chemical reactivity and biological activity. Researchers have explored its role as a building block in peptide synthesis, where its amide functionality facilitates the formation of stable peptide bonds. Additionally, the methyl group at the third position contributes to the compound's lipophilicity, enhancing its potential for membrane permeability in biological systems.

Recent studies have focused on the synthesis of 3-acetamido-3-methylpentanoic acid through various routes, including enzymatic catalysis and microwave-assisted synthesis. These methods not only improve the efficiency of production but also reduce environmental impact, aligning with current trends toward sustainable chemistry. For instance, a 2023 study published in Nature Chemistry demonstrated a novel enzymatic pathway for synthesizing this compound using recombinant E. coli strains, highlighting its potential for large-scale production in pharmaceutical industries.

In terms of pharmacological applications, 3-acetamido-3-methylpentanoic acid has shown promise as a lead compound in anti-inflammatory drug development. Preclinical studies indicate that it exhibits moderate inhibitory activity against cyclooxygenase enzymes (COX-1 and COX-2), which are key targets in inflammation and pain management. Furthermore, its structural analogs have been investigated for their potential as anticancer agents, particularly in targeting specific signaling pathways involved in tumor growth and metastasis.

The environmental impact of 3-acetamido-3-methylpentanoic acid has also been a subject of recent research. Studies assessing its biodegradability and toxicity suggest that it is relatively non-toxic to aquatic organisms under standard laboratory conditions. However, further investigations are required to fully understand its long-term ecological effects, especially in light of increasing industrial applications.

In conclusion, 3-acetamido-3-methylpentanoic acid, with its CAS number 1386872-40-7, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and pharmacology, underscore its importance as a valuable tool in modern chemistry and medicine.